(2S)-6-Amino-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S,3S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-5-amino-2-[[(2S)-2,6-diaminohexanoyl]amino]-5-oxopentanoyl]amino]-3-methylpentanoyl]amino]-4-carboxybutanoyl]amino]-3-methylpentanoyl]amino]hexanoyl]amino]hexanoyl]amino]-3-phenylpropanoyl]amino]hexanoic acid

• IUPAC Name: (2S)-6-amino-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S,3S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-5-amino-2-[[(2S)-2,6-diaminohexanoyl]amino]-5-oxopentanoyl]amino]-3-methylpentanoyl]amino]-4-carboxybutanoyl]amino]-3-methylpentanoyl]amino]hexanoyl]amino]hexanoyl]amino]-3-phenylpropanoyl]amino]hexanoic acid
• InChI: InChI=1S/C55H96N14O13/c1-5-33(3)45(69-51(77)40(25-27-44(71)72)65-54(80)46(34(4)6-2)68-50(76)39(24-26-43(61)70)62-47(73)36(60)20-10-14-28-56)53(79)64-38(22-12-16-30-58)48(74)63-37(21-11-15-29-57)49(75)67-42(32-35-18-8-7-9-19-35)52(78)66-41(55(81)82)23-13-17-31-59/h7-9,18-19,33-34,36-42,45-46H,5-6,10-17,20-32,56-60H2,1-4H3,(H2,61,70)(H,62,73)(H,63,74)(H,64,79)(H,65,80)(H,66,78)(H,67,75)(H,68,76)(H,69,77)(H,71,72)(H,81,82)/t33-,34-,36-,37-,38-,39-,40-,41-,42-,45-,46-/m0/s1
• InChI Key: IEAKEKFIXUZWEH-PKMKMBMKSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(CCC(=O)O)C(=O)NC(C(C)CC)C(=O)NC(CCCCN)C(=O)NC(CCCCN)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CCCCN)C(=O)O)NC(=O)C(CCC(=O)N)NC(=O)C(CCCCN)N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H](CCCCN)C(=O)O)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CCCCN)N
• Molecular Formula: C55H96N14O13
• Molecular Weight: 1161.4 g/mol

Description

Connexin-43 (Cx43) is a cardiac connexin involved with gap junction formation, the gap junctions facilitate the exchange of ions and metabolites between cytoplasm and extracellular milieu. Gap19, as selective connexin 43 (Cx43) hemichannel blocker, has cardioprotective properties.

Scientific Research Applications

Computational Peptidology and Drug Design

Computational peptidology has been applied to study the molecular properties and structures of new antifungal tripeptides similar in structure to the specified compound. This approach, utilizing conceptual density functional theory, allows for accurate prediction of reactivity descriptors, identification of molecular active sites, and prediction of bioactivity scores, thereby facilitating drug design processes (Flores-Holguín, Frau, & Glossman-Mitnik, 2019).

Synthesis of Structurally Related Amino Acids

The synthesis of structurally related amino acids, such as (2S,5R)-5-hydroxylysine, which is unique to collagen and collagen-like proteins, has been developed. These synthesis processes provide a fundamental understanding of the chemical nature and potential applications of similar complex amino acids (Marin, Didierjean, Aubry, Briand, & Guichard, 2002).

Crystal Structure Analysis

The crystal structure of a new polymorph of (2S,3S)-2-amino-3-methylpentanoic acid has been studied, revealing insights into the molecular arrangement and potential applications of similar compounds in various fields, including pharmaceuticals and materials science (Curland, Meirzadeh, & Diskin‐Posner, 2018).

Application in Antimycobacterial Agents

Research into the synthesis and antimycobacterial activities of compounds structurally related to the specified amino acid indicates potential applications in developing new antimycobacterial agents. These studies focus on understanding the biological activity and structure-activity relationships of such compounds (Moreth, Gomes, Lourenço, Soares, Rocha, Kaiser, de Souza, Wardell, & Wardell, 2014).